2-Amino-4,5-dihydronaphtho[2,1-b]thiophene-1-carbonitrile

• IUPAC Name: 2-amino-4,5-dihydrobenzo[e][1]benzothiole-1-carbonitrile
• InChI: InChI=1S/C13H10N2S/c14-7-10-12-9-4-2-1-3-8(9)5-6-11(12)16-13(10)15/h1-4H,5-6,15H2
• InChI Key: KMUDCZOBMKTNNP-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C3=CC=CC=C31)C(=C(S2)N)C#N
• Molecular Formula: C13H10N2S
• DSSTOX Substance ID: DTXSID50346763
• Molecular Weight: 226.30 g/mol
• CAS RN: 37071-20-8

Description

“2-Amino-4,5-dihydronaphtho[2,1-b]thiophene-1-carbonitrile” is a chemical compound with the linear formula C13H10N2S. It is used as a starting point for the synthesis of a variety of thiophene-containing heterocycles and polycyclic hybrid molecules.

Synthesis Analysis

Several derivatives containing dihydronaphtho, naphtho [2,1-b]thiophene, and thieno [2,3-d]pyrimidine ring systems were prepared starting from 2-amino-4,5-dihydronaphtho [2,1-b]thiophene-1-carbonitrile. The structure characterization of the thioxo derivative was also performed, and its reaction with some chloro and bromoalkyl reagents was studied.

Molecular Structure Analysis

The optimized molecular structures of most stable conformations, all transition states, and intermediates are shown in Figures 3 – 6, and the calculated energy diagrams are shown in Figure 7.

Chemical Reactions Analysis

The mechanism of the first reaction was studied using high-level quantum chemical calculations. A new approach toward the construction of the thieno [2,3-d]pyrimidine core system was demonstrated by the reaction of the prepared dihydrothiophenes with HCHO and RNH2 under noncatalyzed Mannich conditions.

Scientific Research Applications

Medicinal Chemistry

. It may serve as a precursor in synthesizing novel pharmaceuticals, particularly those targeting diseases where thiophene and its derivatives have shown efficacy.

Materials Science

In materials science, 2-amino-4H,5H-naphtho[2,1-b]thiophene-1-carbonitrile could be used in the development of organic semiconductors. .

Environmental Science

The compound’s potential applications in environmental science could involve the synthesis of sensors for pollutant detection. .

Analytical Chemistry

Analytical chemistry can benefit from this compound through its use in chromatography and spectrometry as a standard or reference compound. .

Agriculture

In agriculture, research into 2-amino-4H,5H-naphtho[2,1-b]thiophene-1-carbonitrile could lead to the development of new agrochemicals. .

Energy Storage

Lastly, the compound’s role in energy storage is an emerging area of interest. .

Mechanism of Action

2-Amino-4,5,6,7-tetrahydrobenzo [b]thiophenes activate NRF2 via a non-electrophilic mechanism. They inhibit LPS Ec -stimulated inflammation in macrophages and are moderately stable in liver microsomes.

Q & A

Q1: What is the significance of 2-Amino-4,5-dihydronaphtho[2,1-b]thiophene-1-carbonitrile in the context of the research paper?

A1: This compound serves as the foundational building block for synthesizing a series of thieno[2,3-d]pyrimidine derivatives. [] Researchers utilized this compound to create various derivatives, including 8,9-dihydronaphtho[1′,2′:4,5]thieno[3,2-e][1,2,4]triazolo[4,3-c]pyrimidine and 8,9-dihydronaphtho[1′,2′:4,5]thieno[3,2-e][1,2,4]-triazolo[1,5-c]pyrimidine. These synthesized derivatives were then investigated for their potential anti-inflammatory activity. []

Q2: Were any of the synthesized derivatives found to possess notable anti-inflammatory activity?

A2: Yes, preliminary testing showed that at least one derivative, specifically compound 14 as designated in the research, exhibited potent anti-inflammatory activity in the carrageenan-induced inflammation test. [] This finding highlights the potential of using 2-Amino-4,5-dihydronaphtho[2,1-b]thiophene-1-carbonitrile as a starting point for developing novel anti-inflammatory agents.